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Compound of Interest

Compound Name: Pimelic Acid

Cat. No.: B051487 Get Quote

The proper disposal of pimelic acid is crucial for maintaining a safe laboratory environment

and ensuring regulatory compliance. This guide provides detailed procedures for researchers,

scientists, and drug development professionals on how to handle and dispose of pimelic acid
waste effectively.

Immediate Safety and Handling Precautions
Pimelic acid is a white to light beige solid that may cause eye, skin, respiratory, and digestive

tract irritation.[1][2][3][4] Before handling, it is essential to be familiar with the safety data sheet

(SDS) and to wear appropriate personal protective equipment (PPE), including safety glasses

or goggles and gloves.[1] Work should be conducted in a well-ventilated area to minimize dust

generation and accumulation.[1][2]

Step-by-Step Disposal Procedure
The disposal of pimelic acid must adhere to federal, state, and local regulations.[5] It should

not be disposed of in regular trash or down the drain.[6][7]

1. Waste Identification and Segregation:

Treat all pimelic acid waste as hazardous chemical waste.

Segregate pimelic acid waste from other chemical waste streams to prevent incompatible

reactions. Pimelic acid is incompatible with strong oxidizers, bases, and reducing agents.[1]
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Store acids and bases separately.[8]

2. Containerization:

Use a designated, properly labeled hazardous waste container for collecting pimelic acid
waste.[9] The container should be made of a material compatible with the chemical and have

a secure, leak-proof closure.[10]

The original container may be used if it is in good condition.[8]

Ensure the container is clearly labeled with "Hazardous Waste" and the name "Pimelic
Acid."

3. Storage:

Store the waste container in a designated Satellite Accumulation Area (SAA), which should

be at or near the point of generation.[8][9]

The SAA must be inspected weekly for any signs of leakage.[8]

Keep the waste container closed except when adding waste.[9]

4. Disposal Request:

Once the container is full or you are ready to dispose of it, contact your institution's

Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal

contractor to arrange for pickup.[9]

Do not transport hazardous waste yourself.[11]

In Case of a Spill:

For small spills, carefully sweep or vacuum up the solid material and place it into a suitable,

labeled container for disposal.[1][5]

Avoid generating dust during cleanup.[1]

Ensure the affected area is well-ventilated.[2]
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For larger spills, or if you are unsure how to proceed, contact your EHS office for assistance.

Summary of Pimelic Acid Safety and Disposal
Information

Parameter Information Source

Appearance White to light beige solid [1]

Hazards
May cause eye, skin, and

respiratory tract irritation
[1][2][3][4]

Incompatibilities
Strong oxidizers, bases,

reducing agents
[1]

Personal Protective Equipment

(PPE)

Safety glasses or goggles,

gloves
[1]

Handling
Use with adequate ventilation,

minimize dust generation
[1][2]

Disposal Method
Treat as hazardous waste;

contact EHS for pickup
[5][9]

Prohibited Disposal
Do not dispose of in regular

trash or down the drain
[6][7]

Pimelic Acid Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

pimelic acid waste in a laboratory setting.
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Pimelic Acid Waste Generation

Spill Response

Routine Disposal

Final Disposal

Pimelic Acid Waste Generated

Is it a spill?

Small Spill:
Sweep up, place in
labeled container

Yes (Small)

Large Spill:
Contact EHS

Yes (Large)

Collect in a designated,
labeled hazardous

waste container

No

Contact EHS for
waste pickup

Segregate from
incompatible materials

(oxidizers, bases)

Store in Satellite
Accumulation Area (SAA)

Click to download full resolution via product page

Caption: Workflow for the safe disposal of pimelic acid waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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